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molecular formula C8H8ClNO5S B8440987 2-Chloro-5-nitrophenyl hydroxyethyl sulfone CAS No. 100983-92-4

2-Chloro-5-nitrophenyl hydroxyethyl sulfone

Cat. No. B8440987
M. Wt: 265.67 g/mol
InChI Key: NIBRDOKDTKLINO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04929757

Procedure details

A process for the preparation of the sulphone of the formula ##STR3## wherein 2-chloro-5-nitrobenzenesulphochloride is reacted with sodium sulphite to give 2-chloro-5-nitrobenzenesulphinic acid, the benzenesulphinic acid product is then reacted with ethylene oxide to give 2-chloro-5-nitrophenyl hydroxyethyl sulphone and the latter is then treated with hydrogen in the presence of hydrogenation catalysts to form the sulphone.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][C:3]=1[S:11]([OH:13])=[O:12].[CH2:14]1[O:16][CH2:15]1>>[OH:16][CH2:15][CH2:14][S:11]([C:3]1[CH:4]=[C:5]([N+:8]([O-:10])=[O:9])[CH:6]=[CH:7][C:2]=1[Cl:1])(=[O:13])=[O:12]

Inputs

Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)O
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1CO1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Type
product
Smiles
OCCS(=O)(=O)C1=C(C=CC(=C1)[N+](=O)[O-])Cl

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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